Cas no 1245772-04-6 (5-[(2-fluoro-4-nitrophenoxy)methyl]-1-methyl-1H-pyrazole)

• Product Name: 5-[(2-fluoro-4-nitrophenoxy)methyl]-1-methyl-1H-pyrazole
• CAS No: 1245772-04-6
• MF: C₁₁H₁₀FN₃O₃
• MW: 251.213805675507
• CID: 3160362
• PubChem ID: 50896747
• Update Time: 2025-10-29

5-[(2-fluoro-4-nitrophenoxy)methyl]-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-[(2-fluoro-4-nitrophenoxy)methyl]-1-methyl-1H-pyrazole
• AKOS005169497
• 1245772-04-6
• DTXSID601200508
• STL414986
• 5-[(2-fluoro-4-nitrophenoxy)methyl]-1-methylpyrazole
• 5-((2-Fluoro-4-nitrophenoxy)methyl)-1-methyl-1H-pyrazole
• 2-FLUORO-4-NITROPHENYL [(1-METHYL-1H-PYRAZOL-5-YL)METHYL] ETHER

• Inchi： 1S/C11H10FN3O3/c1-14-9(4-5-13-14)7-18-11-3-2-8(15(16)17)6-10(11)12/h2-6H,7H2,1H3
• InChI Key： YWJRAKURBUVGPR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCC1=CC=NN1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 251.07061935Da
• Monoisotopic Mass: 251.07061935Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.9Ų

Additional information on 5-[(2-fluoro-4-nitrophenoxy)methyl]-1-methyl-1H-pyrazole

5-[(2-fluoro-4-nitrophenoxy)methyl]-1-methyl-1H-pyrazole: A Comprehensive Overview

The compound CAS No. 1245772-04-6, also known as 5-[(2-fluoro-4-nitrophenoxy)methyl]-1-methyl-1H-pyrazole, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two nitrogen atoms. The presence of a fluoro group and a nitro group in its structure introduces unique electronic properties, making it a subject of interest in both academic and industrial research.

The synthesis of 5-[(2-fluoro-4-nitrophenoxy)methyl]-1-methyl-1H-pyrazole involves a multi-step process, typically starting with the preparation of the pyrazole core. The introduction of the fluoro and nitro substituents is achieved through precise substitution reactions, ensuring the desired regioselectivity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds, aligning with global sustainability goals.

One of the most promising applications of this compound lies in its potential as a precursor for advanced pharmaceutical agents. The nitro group is known to enhance bioavailability and pharmacokinetic properties, while the fluoro group contributes to increased lipophilicity, which is crucial for drug design. Researchers have explored its role in anti-inflammatory and anti-cancer drug development, with preliminary studies indicating significant biological activity.

In addition to pharmaceutical applications, 5-[(2-fluoro-4-nitrophenoxy)methyl]-1-methyl-1H-pyrazole has shown potential in agrochemicals. Its ability to act as a fungicide or herbicide has been tested in controlled environments, with results suggesting high efficacy against various plant pathogens. The compound's stability under different environmental conditions further enhances its suitability for agricultural use.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has been explored for use in catalysis and sensor technology. Recent studies have highlighted its potential as a ligand in transition metal catalysts, offering improved catalytic performance in organic transformations.

From an analytical standpoint, the characterization of CAS No. 1245772-04-6 has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into its molecular structure and purity, ensuring high-quality standards for both research and commercial purposes.

In conclusion, 5-[(2-fluoro-4-nitrophenoxy)methyl]-1-methyl-1H-pyrazole represents a versatile compound with diverse applications across multiple fields. Its unique chemical properties, combined with recent advancements in synthesis and application research, position it as a valuable asset in contemporary chemical innovation.